5-Chloro-4-nitro-1H-imidazole
Overview
Description
5-Chloro-4-nitro-1H-imidazole is a chemical compound with the molecular formula C3H2ClN3O2 . It has a molecular weight of 147.52 . This compound is a solid at room temperature .
Synthesis Analysis
Imidazole derivatives, including this compound, can be synthesized from 1,2-diketones and urotropine in the presence of ammonium acetate . Other methods involve the use of a Schiff’s base complex nickel catalyst for a highly efficient one-pot microwave-assisted synthesis .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code 1S/C3H2ClN3O2/c4-2-3(7(8)9)6-1-5-2/h1H, (H,5,6) and the InChI key ZJYZSKPVPVBBFB-UHFFFAOYSA-N .Chemical Reactions Analysis
Imidazole compounds, including this compound, are involved in a variety of chemical reactions. For instance, they can undergo a NHC-copper-catalyzed isocyanide insertion into alcohol to form an N-arylformimidate intermediate, followed by base-promoted cycloaddition with benzyl isocyanide derivatives .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It is soluble in water and other polar solvents .Scientific Research Applications
Crystal Structure and Halogen Bonding
- Halogen Bonding in Imidazole Derivatives : 5-Chloro-4-nitro-1H-imidazole has been analyzed for its crystal structure and halogen bonding. Research shows that C-Cl...O halogen bonds are significant in these compounds, leading to different halogen-bond modes and providing insights into their structural properties (Kubicki & Wagner, 2007).
Synthesis of Novel Compounds
- Formation of the Imidazo[4,5-c]isoxazole Ring System : The synthesis of novel compounds like the 4H-imidazo[4,5-c]isoxazole ring system, derived from 5-chloro-4-nitro-1H-imidazoles, demonstrates the chemical versatility and potential for creating new molecular structures (Tennant, Wallis, & Weaver, 1999).
Molecular and Vibrational Analysis
- Molecular Structure and Analysis : Detailed studies on the molecular structure, vibrational, electronic, NMR, and NBO analysis of 5-chloro-1-methyl-4-nitro-1H-imidazole (a derivative) have been conducted. These studies include FT-IR, FT-Raman, UV, and NMR spectral analysis, providing a comprehensive understanding of its electronic and structural properties (Sridevi & Velraj, 2012).
Chemical Reactivity and Transformation
- Reactivity Studies : The reactivity of derivatives like 1-methyl-2-chloromethyl-5-nitroimidazole has been explored, revealing the formation of novel compounds with trisubstituted ethylenic double bonds, offering insights into C-alkylation and base-promoted reactions (Crozet et al., 1985).
Safety and Hazards
Mechanism of Action
Target of Action
5-Chloro-4-nitro-1H-imidazole is a derivative of imidazole, a five-membered heterocyclic moiety . Imidazole derivatives are known to have a broad range of chemical and biological properties, making them key components in a variety of functional molecules . .
Mode of Action
Imidazole derivatives are known to interact with various targets, leading to a range of biological activities
Biochemical Pathways
Imidazole derivatives are known to be involved in a diverse range of applications, suggesting that they may affect multiple biochemical pathways .
Pharmacokinetics
Due to the polar nature of the imidazole ring, the pharmacokinetic parameters of imidazole-containing compounds should be improved to a great extent .
Result of Action
Imidazole derivatives are known to exhibit a range of biological activities, suggesting that they may have various molecular and cellular effects .
Action Environment
It is known that the compound should be stored in an inert atmosphere at 2-8°c .
Properties
IUPAC Name |
4-chloro-5-nitro-1H-imidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2ClN3O2/c4-2-3(7(8)9)6-1-5-2/h1H,(H,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJYZSKPVPVBBFB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C(N1)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50206151 | |
Record name | 4-Chloro-5-nitro-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50206151 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.52 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
57531-38-1 | |
Record name | 4-Chloro-5-nitro-1H-imidazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057531381 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Chloro-5-nitro-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50206151 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the main reaction involving 5-Chloro-4-nitro-1H-imidazole discussed in the research paper?
A1: The research paper focuses on the synthesis of a novel ring system, imidazo[4,5-c]isoxazole. A key step in this synthesis involves reacting this compound with active methylene compounds, such as acetate and malonate derivatives. [] This reaction yields intermediates that, upon thermolysis, form the desired imidazo[4,5-c]isoxazole ring system.
Q2: Why is this reaction with this compound significant?
A2: This reaction is significant because it provides a pathway to synthesize a previously unreported ring system, the imidazo[4,5-c]isoxazole. [] Novel heterocyclic compounds, like this one, are of great interest in medicinal chemistry due to their potential for diverse biological activities. This research opens up new avenues for exploring the properties and applications of this novel ring system and its derivatives.
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